N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C18H21N5O2/c1-12-7-8-16-19-14(10-23(16)9-12)18(24)22(2)11-15-20-17(25-21-15)13-5-3-4-6-13/h7-10,13H,3-6,11H2,1-2H3
• InChI Key: OKBHYWBVSVFZJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2C=C1)C(=O)N(C)CC3=NOC(=N3)C4CCCC4
• Molecular Formula: C18H21N5O2
• Molecular Weight: 339.4 g/mol

Description

N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C18H21N5O2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.16952493 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

N-[(5-cyclopentyl-1,2,4-oxadiazol-3-yl)methyl]-N,6-dimethylimidazo[1,2-a]pyridine-2-carboxamide is related to a class of compounds that have been studied for their unique chemical structures and potential applications in various fields of scientific research. One study focused on the synthesis of new 1,3,4‐oxadiazole copper(II) derivatives, which involved oxidative cyclization processes similar to those that might be used in synthesizing compounds related to this compound. These derivatives were characterized using various spectroscopic methods, indicating their potential utility in material science and catalysis due to their unique structural features and electronic properties (Gómez-Saiz et al., 2003).

Biological Activity and Drug Design

Compounds with the imidazo[1,2-a]pyridine moiety, similar to this compound, have been explored for their biological activities. A notable study discovered a class of imidazo[1,2-a]pyridine-3-carboxamides with potent anti-tuberculosis activity, highlighting the significance of this structural motif in medicinal chemistry and drug discovery efforts aimed at combating resistant strains of tuberculosis (Moraski et al., 2011).